3-(4-ethoxyphenyl)-7-[4-(3-phenylpropanoyl)piperazin-1-yl]-3H-[1,2,3]triazolo[4,5-d]pyrimidine

• IUPAC Name: 1-[4-[3-(4-ethoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-3-phenylpropan-1-one
• InChI: InChI=1S/C25H27N7O2/c1-2-34-21-11-9-20(10-12-21)32-25-23(28-29-32)24(26-18-27-25)31-16-14-30(15-17-31)22(33)13-8-19-6-4-3-5-7-19/h3-7,9-12,18H,2,8,13-17H2,1H3
• InChI Key: CKACKMMHUVTKSK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C3=C(C(=NC=N3)N4CCN(CC4)C(=O)CCC5=CC=CC=C5)N=N2
• Molecular Formula: C25H27N7O2
• Molecular Weight: 457.5 g/mol
• CAS No.: 946285-51-4

Description

3-(4-ethoxyphenyl)-7-[4-(3-phenylpropanoyl)piperazin-1-yl]-3H-[1,2,3]triazolo[4,5-d]pyrimidine is a useful research compound. Its molecular formula is C25H27N7O2 and its molecular weight is 457.538. The purity is usually 95%.
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Scientific Research Applications

Antihypertensive Agents

Research on 1,2,4-triazolol[1,5-alpha]pyrimidines, which are structurally related to the compound , has shown that modifications in this class can lead to promising antihypertensive activity. Compounds synthesized with variations in this scaffold were evaluated for their potential as antihypertensive agents, with some showing significant activity. This highlights the potential application of similar compounds in the development of new cardiovascular medications (Bayomi et al., 1999).

Antimicrobial Activities

Derivatives of 1,2,4-triazole, a core present in the chemical structure of interest, have been synthesized and evaluated for their antimicrobial properties. Novel compounds in this category exhibited good to moderate activities against various microorganisms, indicating their potential utility in the development of new antimicrobial agents (Bektaş et al., 2010).

Imaging of Cerebral Receptors

The synthesis and evaluation of triazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives for mapping cerebral adenosine A2A receptors with PET imaging have been conducted. This demonstrates the utility of structurally related compounds in the development of diagnostic tools for neurological conditions, offering insights into their potential application in brain research (Zhou et al., 2014).

Antifungal Agents

Studies on thiophene-based heterocycles, including triazolo[1,5-a]pyrimidine derivatives, have shown significant antifungal activities against certain strains. This suggests that compounds with similar structural frameworks can be explored for their potential as antifungal agents, contributing to the development of new treatments for fungal infections (Mabkhot et al., 2016).

Mechanism of Action

Target of Action

The compound, also known as “3-(4-ethoxyphenyl)-7-[4-(3-phenylpropanoyl)piperazin-1-yl]-3H-[1,2,3]triazolo[4,5-d]pyrimidine” or “1-(4-(3-(4-ethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-3-phenylpropan-1-one”, is a derivative of indole and pyrimidine . Indole derivatives are known to bind with high affinity to multiple receptors, making them valuable for the development of new therapeutic derivatives . Pyrimidine, due to its resemblance in structure with the nucleotide base pair of DNA and RNA, is recognized as a valuable compound in the treatment of cancer .

Mode of Action

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . Pyrimidine derivatives have been developed for their anticancer activity .

Biochemical Pathways

Indole and pyrimidine derivatives, to which this compound is structurally related, are known to impact a broad range of biological procedures and pathways .

Result of Action

It is mentioned that a series of novel 1,2,3-triazolo[4,5-d]pyrimidine derivatives were synthesized and evaluated for their antitumor activities against five human cancer cell lines . This suggests that the compound may have potential antitumor activity.

Biochemical Analysis

Biochemical Properties

The biochemical properties of 1-{4-[3-(4-ethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-3-phenylpropan-1-one are largely determined by its triazolo[4,5-d]pyrimidine core. This core is known to interact with various enzymes, proteins, and other biomolecules

Cellular Effects

Preliminary studies suggest that it may influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

It is hypothesized that it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression